Cas no 175227-30-2 (Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-,3-[1-cyclohexyl-3-[(1,1-dimethylethyl)thio]-3-oxopropoxy]butyl ester,[3R-[1(S*),3R*(R*)]]- (9CI))

Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-,3-[1-cyclohexyl-3-[(1,1-dimethylethyl)thio]-3-oxopropoxy]butyl ester,[3R-[1(S*),3R*(R*)]]- (9CI) structure
175227-30-2 structure
Product Name:Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-,3-[1-cyclohexyl-3-[(1,1-dimethylethyl)thio]-3-oxopropoxy]butyl ester,[3R-[1(S*),3R*(R*)]]- (9CI)
CAS No:175227-30-2
MF:C7H5ClF3N
MW:195.569511175156
CID:111931
PubChem ID:2736627
Update Time:2025-04-18

Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-,3-[1-cyclohexyl-3-[(1,1-dimethylethyl)thio]-3-oxopropoxy]butyl ester,[3R-[1(S*),3R*(R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-,3-[1-cyclohexyl-3-[(1,1-dimethylethyl)thio]-3-oxopropoxy]butyl ester,[3R-[1(S*),3R*(R*)]]- (9CI)
    • Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-,3-[1-cyclohexyl-3-[(1,1-dimethylethyl)thio]...
    • Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-,3-[1-cyclohexyl-3-[(1,1-dimethylethyl)thio]-3-oxopropoxy]butyl ester,[3R-[
    • 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine
    • Pyridine, 3-chloro-2-methyl-5-(trifluoromethyl)-
    • SCHEMBL166766
    • 175277-30-2
    • A812002
    • 175227-30-2
    • FT-0723809
    • AS-5233
    • BB 0260206
    • MFCD00068123
    • 3-Chloro-2-methyl-5-trifluoromethylpyridine
    • AKOS006227991
    • OBKBBQWSQBNOHI-UHFFFAOYSA-N
    • DTXSID20938634
    • EN300-95499
    • FT-0646956
    • SB52589
    • CS-0312787
    • PYRIDINE,3-CHLORO-2-METHYL-5-(TRIFLUOROMETHYL)-
    • Inchi: 1S/C7H5ClF3N/c1-4-6(8)2-5(3-12-4)7(9,10)11/h2-3H,1H3
    • InChI Key: NKYBAQUYKRUCIO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1C

Computed Properties

  • Exact Mass: 195.00635
  • Monoisotopic Mass: 195.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Density: 1.354g/cm3
  • Boiling Point: 161.879ºC at 760 mmHg
  • Flash Point: 51.703ºC
  • Refractive Index: 1.453
  • PSA: 12.89
  • LogP: 3.06220
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